Cas no 1261914-20-8 (4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a unique structural configuration, featuring both chloro and fluoro substituents on its phenyl rings. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing properties contribute to its reactivity in cross-coupling reactions and other transformations. The compound's rigid aromatic framework and halogen-rich structure also make it suitable for applications in materials science, particularly in the development of liquid crystals and specialty polymers. Its high purity and well-defined molecular architecture ensure consistent performance in research and industrial applications.

4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid structure

1261914-20-8 structure

Product Name:4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

CAS No:1261914-20-8

MF:C₁₄H₇ClF₄O₂

MW:318.650797128677

MDL:MFCD18322483

CID:2763130

PubChem ID:53228302

Update Time:2025-07-02

4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
- MFCD18322483
- DTXSID40691835
- 4-CHLORO-3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 1261914-20-8
- 6-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
- MDL： MFCD18322483
- Inchi： 1S/C14H7ClF4O2/c15-11-5-4-7(13(20)21)6-9(11)8-2-1-3-10(12(8)16)14(17,18)19/h1-6H,(H,20,21)
- InChI Key： QOVGMGFVXSJBIP-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

Exact Mass: 318.0070698Da
Monoisotopic Mass: 318.0070698Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329760-5 g	4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .	1261914-20-8	95%	5g	€1159.00	2023-04-26
abcr	AB329760-5g	4-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .	1261914-20-8	95%	5g	€1159.00	2025-04-21